Cas no 18737-40-1 (4-Bromotetraphenylsilane)

• Product Name: 4-Bromotetraphenylsilane
• CAS No: 18737-40-1
• MF: C₂₄H₁₉BrSi
• MW: 415.397166490555
• MDL: MFCD00093371
• CID: 232534
• Update Time: 2025-09-28

4-Bromotetraphenylsilane Chemical and Physical Properties

Names and Identifiers

• (4-Bromophenyl)triphenylsilane
• 4-Bromotetraphenylsilane
• (4-bromophenyl)-triphenylsilane
• Benzene,1-bromo-4-(triphenylsilyl)-
• 4-bromo-triphenylsilylbenzene
• Silane,(4-bromophenyl)triphenyl
• Benzene, 1-broMo-4-(triphenylsilyl)- Silane, (4-broMophenyl)triphenyl- (9CI)
• UDZSLJULKCKKPX-UHFFFAOYSA-N
• Silane, (4-bromophenyl)triphenyl-
• NSC168677
• 4-bromophenyltriphenylsilane
• (4-bromophenyl) triphenylsilane
• (4-Bromophenyl)(triphenyl)silane #
• 9776AA
• VZ20123
• AX8245010
• B3287
• 737B401

• MDL： MFCD00093371
• Inchi： 1S/C24H19BrSi/c25-20-16-18-24(19-17-20)26(21-10-4-1-5-11-21,22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-19H
• InChI Key： UDZSLJULKCKKPX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 414.04400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 364
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 173.0 to 177.0 deg-C
• PSA: 0.00000
• LogP: 3.82650

4-Bromotetraphenylsilane Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Bromotetraphenylsilane

Recent Advances in the Application of 4-Bromotetraphenylsilane (CAS: 18737-40-1) in Chemical Biology and Pharmaceutical Research

4-Bromotetraphenylsilane (CAS: 18737-40-1) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the synthesis of organosilicon compounds and as a key intermediate in drug discovery. Recent studies have highlighted its utility in cross-coupling reactions, material science, and as a precursor for bioactive molecules. This research brief synthesizes the latest findings on the applications and mechanistic insights of 4-Bromotetraphenylsilane, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of 4-Bromotetraphenylsilane in the development of silicon-containing drug candidates. The research team utilized this compound as a building block to synthesize novel silane-based inhibitors targeting protein kinases. The study reported enhanced stability and bioavailability of the resulting compounds, attributed to the unique steric and electronic properties imparted by the tetraphenylsilane moiety. These findings open new avenues for the design of silicon-based therapeutics with improved pharmacokinetic profiles.

In materials science, 4-Bromotetraphenylsilane has shown promise in the fabrication of organic electronic devices. A recent Advanced Materials publication (2024) detailed its use as a hole-transport material in perovskite solar cells, achieving a remarkable power conversion efficiency of 18.7%. The bromine substituent was found to facilitate precise molecular engineering of the material's energy levels, while the tetraphenylsilane core provided excellent thermal stability. This dual functionality positions 4-Bromotetraphenylsilane as a valuable component in next-generation optoelectronic materials.

Mechanistic studies have further elucidated the reactivity of 4-Bromotetraphenylsilane in various chemical transformations. Nuclear magnetic resonance (NMR) and X-ray crystallographic analyses, as reported in Chemical Communications (2023), revealed detailed insights into its behavior in palladium-catalyzed cross-coupling reactions. The research demonstrated that the compound serves as an efficient arylating agent, with the bromine atom acting as an excellent leaving group while the silicon center stabilizes the transition state. These findings have important implications for designing more efficient synthetic routes in medicinal chemistry.

From a pharmaceutical perspective, recent toxicological evaluations of 4-Bromotetraphenylsilane have provided crucial safety data for its use in drug development. A 2024 study in Regulatory Toxicology and Pharmacology conducted comprehensive in vitro and in vivo assessments, establishing an acceptable exposure limit for this compound in manufacturing processes. The research also identified potential metabolic pathways, showing that the compound undergoes hepatic glucuronidation, which contributes to its relatively low systemic toxicity profile.

Looking forward, the unique properties of 4-Bromotetraphenylsilane continue to inspire innovative applications across multiple disciplines. Current research directions include its potential use in targeted drug delivery systems, where the silicon center could be functionalized with various bioactive moieties, and in the development of silicon-based contrast agents for medical imaging. As synthetic methodologies advance and our understanding of silicon chemistry deepens, 4-Bromotetraphenylsilane is poised to play an increasingly important role in bridging chemical biology with pharmaceutical innovation.